6-[(E)-2-(3-fluoro-4-hydroxyphenyl)ethenyl]pyridine-3-carbonitrile

• IUPAC Name: 6-[(E)-2-(3-fluoro-4-hydroxyphenyl)ethenyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C14H9FN2O/c15-13-7-10(3-6-14(13)18)1-4-12-5-2-11(8-16)9-17-12/h1-7,9,18H/b4-1+
• InChI Key: ZPQGZWOZCAWDRJ-DAFODLJHSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=CC2=NC=C(C=C2)C#N)F)O
• Isomeric SMILES: C1=CC(=C(C=C1/C=C/C2=NC=C(C=C2)C#N)F)O
• Molecular Formula: C14H9FN2O
• Molecular Weight: 240.23 g/mol

Description

6-[(E)-2-(3-fluoro-4-hydroxyphenyl)ethenyl]pyridine-3-carbonitrile, also known as FEPP, is a chemical compound that has gained significant attention in the field of scientific research. FEPP is a synthetic molecule that has been studied for its potential use in various applications, including as a therapeutic agent for the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 6-[(E)-2-(3-fluoro-4-hydroxyphenyl)ethenyl]pyridine-3-carbonitrile involves the inhibition of various signaling pathways that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of the AKT/mTOR pathway, which is involved in the regulation of cell growth and survival. This compound also inhibits the activity of the NF-κB pathway, which plays a role in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to inhibit the migration and invasion of cancer cells. In vivo studies have shown that this compound inhibits tumor growth and metastasis in animal models. This compound has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-[(E)-2-(3-fluoro-4-hydroxyphenyl)ethenyl]pyridine-3-carbonitrile in lab experiments is its ability to inhibit the growth of cancer cells in vitro and in vivo. This compound is also relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have toxic effects on normal cells at high concentrations.

Future Directions

There are several future directions for the study of 6-[(E)-2-(3-fluoro-4-hydroxyphenyl)ethenyl]pyridine-3-carbonitrile. One direction is to further investigate the mechanism of action of this compound and its effects on various signaling pathways. Another direction is to study the potential use of this compound in combination with other therapeutic agents for the treatment of cancer and other diseases. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.

Synthesis Methods

6-[(E)-2-(3-fluoro-4-hydroxyphenyl)ethenyl]pyridine-3-carbonitrile can be synthesized using a multistep process that involves the reaction of various chemical reagents. The synthesis method of this compound involves the reaction of 2-(3-fluoro-4-hydroxyphenyl)acetonitrile with 2-bromo-5-fluoropyridine, followed by the reaction of the resulting intermediate with potassium carbonate in dimethylformamide. The final product is obtained through the reaction of the intermediate with acetic anhydride in the presence of triethylamine.

Scientific Research Applications

6-[(E)-2-(3-fluoro-4-hydroxyphenyl)ethenyl]pyridine-3-carbonitrile has been studied for its potential use in various scientific research applications. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential therapeutic agent for the treatment of cancer. This compound has also been studied for its potential use in the treatment of other diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.